Cas no 2580244-11-5 (3-Amino-3-(difluoromethyl)pentanoic acid)

• Product Name: 3-Amino-3-(difluoromethyl)pentanoic acid
• CAS No: 2580244-11-5
• MF: C₆H₁₁F₂NO₂
• MW: 167.15384888649
• CID: 6210941
• PubChem ID: 165888462
• Update Time: 2025-07-23

3-Amino-3-(difluoromethyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7437576
• 3-amino-3-(difluoromethyl)pentanoic acid
• 2580244-11-5
• 3-Amino-3-(difluoromethyl)pentanoic acid

• Inchi： 1S/C6H11F2NO2/c1-2-6(9,5(7)8)3-4(10)11/h5H,2-3,9H2,1H3,(H,10,11)
• InChI Key： WMLHZHAMAQSOTJ-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)(CC)N)F

Computed Properties

• Exact Mass: 167.07578492g/mol
• Monoisotopic Mass: 167.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-Amino-3-(difluoromethyl)pentanoic acid

Comprehensive Overview of 3-Amino-3-(difluoromethyl)pentanoic acid (CAS No. 2580244-11-5): Properties, Applications, and Research Insights

The compound 3-Amino-3-(difluoromethyl)pentanoic acid (CAS No. 2580244-11-5) is a fluorinated amino acid derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both amino and difluoromethyl groups in its pentanoic acid backbone makes it a versatile intermediate for designing bioactive molecules. Researchers are particularly interested in its potential to modulate enzyme activity and improve metabolic stability in drug candidates, aligning with the growing demand for fluorinated building blocks in medicinal chemistry.

In recent years, the search for sustainable synthetic methods and green chemistry alternatives has driven innovations in the production of compounds like 3-Amino-3-(difluoromethyl)pentanoic acid. Its synthesis often involves catalytic fluorination techniques, which reduce environmental impact compared to traditional approaches. This aligns with the broader industry trend toward eco-friendly chemical processes, a topic frequently queried in academic and industrial forums. The compound’s chirality also makes it valuable for asymmetric synthesis, addressing the need for enantioselective catalysts in API development.

The physicochemical properties of CAS No. 2580244-11-5, such as its solubility in polar solvents and stability under physiological conditions, have been explored in preclinical studies. These characteristics are critical for its application in prodrug design and peptide mimetics, areas where users often search for "improved bioavailability strategies" or "non-natural amino acid applications." Additionally, its difluoromethyl moiety is known to enhance lipophilicity, a feature leveraged in CNS-targeting therapeutics—a hot topic in neurology-focused research.

Beyond pharmaceuticals, 3-Amino-3-(difluoromethyl)pentanoic acid has potential in material science, particularly in the development of fluorinated polymers with enhanced durability. This connects to trending searches around "high-performance materials for biomedical devices." Its compatibility with click chemistry further expands its utility, meeting the demand for modular synthesis platforms in combinatorial chemistry. Analytical challenges, such as HPLC quantification of this compound, are also frequently discussed, reflecting user interest in "HPLC method development for fluorinated compounds."

Ongoing research aims to optimize the scalability of 2580244-11-5 while maintaining cost efficiency—a priority for manufacturers searching for "bulk fluorinated intermediates." Patent analyses reveal its inclusion in novel kinase inhibitor formulations, underscoring its relevance in oncology pipelines. As regulatory agencies emphasize structure-activity relationship (SAR) data, this compound’s well-documented profile positions it as a reliable candidate for further investigation. Future directions may explore its role in bioconjugation techniques, answering emerging queries about "next-generation antibody-drug conjugates."